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Compound of Interest

Compound Name: 3-Heptyne

Cat. No.: B1585052 Get Quote

This guide provides a detailed comparison of the physical properties of two isomers, 3-heptyne
and 2-heptyne. Both are alkynes with the chemical formula C₇H₁₂, differing only in the position

of their triple bond. This structural variance leads to distinct physical characteristics, which are

critical for their separation, identification, and application in chemical synthesis. This document

is intended for researchers, scientists, and professionals in drug development who require

precise data on these compounds.

Comparative Data of Physical Properties
The following table summarizes the key physical properties of 3-heptyne and 2-heptyne,

compiled from various chemical data sources. These values represent experimentally

determined data, often cited in chemical literature.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1585052?utm_src=pdf-interest
https://www.benchchem.com/product/b1585052?utm_src=pdf-body
https://www.benchchem.com/product/b1585052?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Property 3-Heptyne 2-Heptyne

Molecular Formula C₇H₁₂ C₇H₁₂

Molecular Weight ( g/mol ) 96.17 96.17

Boiling Point (°C) 105-107.4[1] 110-113[2][3][4]

Melting Point (°C) -130.5[1] 11.29[3][5][6]

Density (g/mL at 25°C) 0.741[7] 0.745[2][4][8]

Refractive Index (n20/D) 1.4225[1] 1.423[3][4]

Water Solubility Slightly soluble[7] 163.5 mg/L at 25°C[9]

Experimental Protocols
The determination of the physical properties listed above is conducted through established

experimental methodologies. While specific laboratory conditions can vary, the fundamental

principles are as follows:

Boiling Point Determination: The boiling point is typically measured using distillation or a

capillary method (Thiele tube). In a standard distillation, the temperature of the vapor in

equilibrium with the boiling liquid is recorded at a specific atmospheric pressure. For smaller

quantities, a capillary tube containing the sample is inverted in a larger tube with the same

liquid and heated. The temperature at which a rapid stream of bubbles emerges from the

capillary and then ceases upon slight cooling is recorded as the boiling point.

Melting Point Determination: The melting point is determined by packing a small amount of

the solidified sample into a capillary tube and placing it in a melting point apparatus. The

sample is heated at a controlled rate, and the temperature range from which the substance

begins to melt until it becomes completely liquid is recorded. For substances with very low

melting points like 3-heptyne, a cryostat is used to achieve and control the necessary low

temperatures.

Density Measurement: The density of a liquid is commonly determined using a pycnometer

or a digital density meter. A pycnometer is a flask with a specific, accurately known volume. It

is weighed empty, then filled with the liquid, and weighed again. The density is calculated by
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dividing the mass of the liquid by its volume. Digital density meters measure the oscillation

frequency of a U-shaped tube filled with the sample, which is directly related to the sample's

density.

Refractive Index Measurement: The refractive index is measured using a refractometer, such

as an Abbé refractometer. A small drop of the liquid is placed on the prism, and light is

passed through it. The instrument measures the angle at which the light is refracted, which is

then converted to the refractive index. The measurement is temperature-dependent and is

typically performed at 20°C using the D-line of a sodium lamp (n20/D).

Structural Isomerism
The difference in the physical properties of 3-heptyne and 2-heptyne arises from their

structural isomerism. The position of the triple bond influences the molecule's overall shape,

polarity, and intermolecular forces. The diagram below illustrates the structural difference

between the two compounds.

Structural Isomers of Heptyne

2-Heptyne 3-Heptyne

CH3-C≡C-CH2-CH2-CH2-CH3 CH3-CH2-C≡C-CH2-CH2-CH3

Heptyne (C7H12)

Triple bond at C2 Triple bond at C3

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://wap.guidechem.com/dictionary/en/2586-89-2.html
https://www.chemsynthesis.com/base/chemical-structure-17405.html
https://www.guidechem.com/dictionary/en/1119-65-9.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/388602
https://www.chembk.com/en/chem/hept-2-yne
https://m.chemicalbook.com/ProductChemicalPropertiesCB5226304_EN.htm
https://www.benchchem.com/product/b1585052
https://www.chemicalbook.com/price-india/2-HEPTYNE.htm
https://www.guidechem.com/encyclopedia/2-heptyne-dic7925.html
https://www.benchchem.com/product/b1585052#comparison-of-the-physical-properties-of-3-heptyne-and-2-heptyne
https://www.benchchem.com/product/b1585052#comparison-of-the-physical-properties-of-3-heptyne-and-2-heptyne
https://www.benchchem.com/product/b1585052#comparison-of-the-physical-properties-of-3-heptyne-and-2-heptyne
https://www.benchchem.com/product/b1585052#comparison-of-the-physical-properties-of-3-heptyne-and-2-heptyne
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1585052?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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